2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-4,6-dimethylnicotinamide

• IUPAC Name: 2-[2-(4-acetylanilino)-2-oxoethyl]sulfanyl-4,6-dimethylpyridine-3-carboxamide
• InChI: InChI=1S/C18H19N3O3S/c1-10-8-11(2)20-18(16(10)17(19)24)25-9-15(23)21-14-6-4-13(5-7-14)12(3)22/h4-8H,9H2,1-3H3,(H2,19,24)(H,21,23)
• InChI Key: GVHRWZDQEOFUJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C(=O)N)SCC(=O)NC2=CC=C(C=C2)C(=O)C)C
• Molecular Formula: C18H19N3O3S
• Molecular Weight: 357.4 g/mol

Description

2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}thio)-4,6-dimethylnicotinamide, also known as DMXAA, is a synthetic compound that has shown promising anti-tumor activity in preclinical studies. It was first synthesized in the 1990s and has since been the subject of extensive research.

Scientific Research Applications

Whey Protein Fractionation and Caseinomacropeptide Behavior

• . Under optimized conditions, CMP remains in the supernatant fraction, similar to β-lactoglobulin (β-lg). However, at lower pH values, CMP precipitates more, potentially due to its proximity to its isoelectric point.

Cambridge Cluster: Scientific and Technological Advancements

• . These advancements span diverse fields, including biotechnology, materials science, and data-driven discovery.

Data-Driven Discovery at the Cambridge Centre

• . Applications include predictive modeling, pattern recognition, and decision-making.

Heavy Metal Quantification Techniques

• . Methods include atomic absorption spectroscopy, inductively coupled plasma mass spectrometry, and voltammetry.

Tyrosinase Inhibition and Phenolic Derivatives

• . Molecular docking studies reveal binding interactions with tyrosinase.

Heterocyclic Scaffolds and Multifunctional Compounds

• . Understanding structural modifications enhances the discovery of effective inhibitors.